N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide
• InChI: InChI=1S/C16H14N2O4S/c19-15(17-7-13-2-1-4-22-13)16(20)18-8-14-6-12(10-23-14)11-3-5-21-9-11/h1-6,9-10H,7-8H2,(H,17,19)(H,18,20)
• InChI Key: ZAELURMJOJZGSP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol

Description

N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide, also known as FTO inhibitor, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a potent inhibitor of FTO (Fat mass and obesity-associated protein), which is an enzyme that plays a crucial role in the regulation of energy homeostasis in the body.

Scientific Research Applications

N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor has a wide range of potential applications in scientific research. One of the most promising applications is in the field of obesity research. N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide has been identified as a key regulator of energy homeostasis, and its inhibition has been shown to reduce body weight and adiposity in animal models. N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor has also been shown to improve insulin sensitivity and glucose tolerance, which could have implications for the treatment of type 2 diabetes.
Another potential application of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor is in the field of cancer research. N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide has been shown to play a role in the regulation of RNA methylation, which is important for the expression of oncogenes and tumor suppressor genes. Inhibition of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide could therefore have therapeutic potential in the treatment of cancer.

Mechanism of Action

N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor works by binding to the active site of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide and preventing its enzymatic activity. N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide is responsible for the demethylation of N6-methyladenosine (m6A) in RNA, which has been shown to affect RNA stability and translation. Inhibition of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide leads to an increase in m6A levels, which can affect the expression of genes involved in energy homeostasis and other cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor are complex and depend on the specific context in which it is used. In animal models, N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor has been shown to reduce body weight and adiposity, improve insulin sensitivity and glucose tolerance, and reduce inflammation. These effects are likely due to the role of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide in the regulation of energy homeostasis and RNA methylation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor for lab experiments is its specificity for N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide. This allows researchers to study the specific effects of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibition on cellular processes without affecting other enzymes or pathways. However, N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor can be difficult to synthesize and is relatively expensive, which can limit its use in some experiments.

Future Directions

There are many potential future directions for research on N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor. One area of interest is in the development of more potent and selective inhibitors of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide. Another area of interest is in the identification of specific cellular processes that are affected by N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibition, which could lead to the development of new therapies for obesity, diabetes, and cancer. Finally, there is a need for more research on the safety and toxicity of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor, particularly in humans, before it can be considered for clinical use.

Synthesis Methods

The synthesis of N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for synthesizing N-(Furan-2-ylmethyl)-N'-[[4-(furan-3-yl)thiophen-2-yl]methyl]oxamide inhibitor is through the reaction of furfural with 2-mercapto-N-(4-(methylthio)phenyl)acetamide. This reaction yields the intermediate compound, which is then reacted with 2-(bromomethyl)furan to produce the final product.